N-(1-{1-[(4-tert-butylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide
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Description
N-(1-{1-[(4-tert-butylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C25H27N3O2 and its molecular weight is 401.51. The purity is usually 95%.
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Scientific Research Applications
Polymerization Catalysts
Research has highlighted the synthesis and characterization of half-titanocene chlorides incorporating benzimidazolyl derivatives, showing high catalytic activities towards ethylene polymerization and copolymerization with α-olefins. These complexes, characterized by NMR analyses and single-crystal X-ray diffraction, exhibit the compound's potential in enhancing polymer production processes through improved catalytic performance Sun et al., 2010.
Antimicrobial Agents
A study focused on the synthesis of N-benzimidazol-1-yl-methyl-benzamide derivatives, evaluated their antimicrobial activity against various pathogens. These derivatives demonstrated significant effectiveness, indicating the compound's role in developing new antimicrobial agents Sethi et al., 2016.
Anticancer Research
The design and synthesis of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides were explored for their anticancer activities. Several derivatives showed promising results against various cancer cell lines, highlighting the potential of benzimidazole derivatives in cancer therapy Ravinaik et al., 2021.
Supramolecular Chemistry
A new family of supramolecular reagents based on [(benzimidazol-1-yl)methyl]-benzamides has been synthesized, aimed at assembling binary and ternary cocrystals. These compounds demonstrated versatile and potentially useful applications in supramolecular chemistry, indicating the compound's utility in facilitating complex molecular assemblies Aakeröy et al., 2005.
Photophysical Research
Studies on 2-substituted benzimidazole, benzoxazole, and benzothiazole fluorescent derivatives inspired by excited state intra-molecular proton transfer (ESIPT) processes revealed insights into the photophysical properties of these compounds. These findings contribute to the understanding of ESIPT phenomena and their potential applications in designing fluorescent materials Padalkar et al., 2011.
Properties
IUPAC Name |
N-[1-[1-[(4-tert-butylphenyl)methyl]benzimidazol-2-yl]ethyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N3O2/c1-17(26-24(29)22-10-7-15-30-22)23-27-20-8-5-6-9-21(20)28(23)16-18-11-13-19(14-12-18)25(2,3)4/h5-15,17H,16H2,1-4H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRMAQPSWVZZNBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC2=CC=CC=C2N1CC3=CC=C(C=C3)C(C)(C)C)NC(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.